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Compound of Interest

Compound Name: Heptyl benzoate

Cat. No.: B14017024

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
heptyl benzoate. The information is intended to support laboratory personnel in minimizing
exposure risks and ensuring a safe working environment. Due to a lack of extensive, publicly
available safety data specifically for heptyl benzoate, this guide also draws upon information
from structurally related compounds to provide a thorough assessment of potential hazards.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is foundational to
its safe handling. The following table summarizes the key properties of heptyl benzoate.
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Property Value Source
Molecular Formula C14H2002 [1112]
Molecular Weight 220.31 g/mol [1][2]
CAS Number 7155-12-6 [21[3]
Appearance Colorless clear liquid (est) [3114]
Boiling Point 257.00 °C @ 760.00 mm Hg [31[4]
Flash Point 262.00 °F (127.78 °C) (TCC) [31[4]
Specific Gravity 0.98000 @ 25.00 °C [3114]
Refractive Index 1.49250 @ 25.00 °C [3114]
Vapor Pressure 0.001000 mmHg @ 25.00 °C 3]
(est)

Water Solubility 2.867 mg/L @ 25 °C (est) [3]
LogP (o/w) 5.181 (est) [3]

Hazard Identification and GHS Classification

While a specific GHS classification for heptyl benzoate is not readily available, data from
similar compounds such as n-hexyl benzoate and n-heptyl 4-hydroxybenzoate suggest that it
may cause skin and serious eye irritation.[5][6] Therefore, it is prudent to handle heptyl
benzoate as a potential irritant.

Potential Hazards:

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.

Eye Irritation: May cause serious eye irritation.

Inhalation: Not determined.[3][4]

Ingestion: Not determined.[3][4]
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Safe Handling and Storage

Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment and preserving the chemical's integrity.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to prevent skin and eye contact, inhalation, and

ingestion.

Personal Protective Equipment (PPE) Protection Against

N

( Respirator (if aerosolizing) )

( Safety Goggles )
Chemical-Resistant Gloves
(e.q., Nitrile)
' Lab Coat =

Click to download full resolution via product page

Caption: Recommended PPE for handling heptyl benzoate.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating

or creating aerosols.
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o Ensure that eyewash stations and safety showers are readily accessible.[6]

General Hygiene Practices

e Wash hands thoroughly with soap and water after handling.[7][8]
e Do not eat, drink, or smoke in laboratory areas.[7]

o Remove contaminated clothing and wash it before reuse.[8]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][9]

o Keep away from incompatible materials such as strong oxidizing agents.[8]

First Aid Measures

In the event of exposure, immediate and appropriate action is necessary.

o After Skin Contact: Wash off immediately with plenty of soap and water for at least 15
minutes. If skin irritation occurs, get medical advice/attention.[7][8]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[8]

 After Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[5][9]

 After Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Get medical advice/attention if you feel unwell.[8][10]

Accidental Release Measures

In case of a spill, follow these procedures to minimize exposure and environmental
contamination.
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Caption: General workflow for responding to a chemical spill.

» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[9]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, acid
binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[9]

o Specific Hazards: Combustible material. Containers may explode when heated.[9]

o Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (C0O2).[5][9]

Disposal Considerations

Dispose of heptyl benzoate and its containers in accordance with federal, state, and local
environmental regulations. It should be treated as hazardous waste. Do not reuse empty
containers.[7]

Experimental Protocols: Data Gaps and
Recommendations

Detailed experimental protocols for the safety and toxicity assessment of heptyl benzoate are
not readily available in the public domain. To generate such data, the following standard
toxicological studies would be recommended:

Acute Oral, Dermal, and Inhalation Toxicity: To determine the LD50 and LC50 values.

Skin and Eye Irritation/Corrosion: To assess the potential for local effects.

Skin Sensitization: To evaluate the potential for allergic contact dermatitis.

Genotoxicity: A battery of tests (e.g., Ames test, in vitro micronucleus assay) to assess
mutagenic potential.
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» Repeated Dose Toxicity: To identify potential target organs and establish a No-Observed-
Adverse-Effect Level (NOAEL).

These studies should be conducted in compliance with internationally recognized guidelines,
such as those from the Organisation for Economic Co-operation and Development (OECD).

Conclusion

While specific toxicity data for heptyl benzoate is limited, a conservative approach to handling
based on the information available for structurally similar compounds is recommended. By
adhering to the precautions outlined in this guide, researchers, scientists, and drug
development professionals can minimize the risks associated with the handling and use of
heptyl benzoate in the laboratory. Continuous vigilance for new safety information is advised.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14017024#heptyl-benzoate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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